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Compound of Interest

Compound Name: (Rac)-Z-FA-FMK

Cat. No.: B10775747 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (Rac)-Z-FA-FMK. It includes detailed

personal protective equipment (PPE) requirements, operational procedures, and disposal plans

to ensure laboratory safety and proper chemical management.

Hazard Identification and Classification
(Rac)-Z-FA-FMK is classified with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

It is an irreversible inhibitor of cysteine proteases.[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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PPE Category Item Specification

Hand Protection Gloves
Chemically resistant gloves

(e.g., Nitrile)

Eye/Face Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

goggles.

Face Shield

Recommended when handling

larger quantities or when there

is a risk of splashing.

Skin and Body Protection Laboratory Coat Standard laboratory coat.

Respiratory Protection Engineering Controls

A certified fume hood or other

ventilated enclosure should be

used.

Respirator

If engineering controls are not

available or insufficient, a

NIOSH-approved respirator

appropriate for the

concentration and quantity of

the substance should be used.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of (Rac)-Z-FA-FMK from

receipt to use.

1. Receiving and Storage:

Upon receipt, immediately store the unopened product at -20°C to -70°C in a manual defrost

freezer.

The lyophilized powder should be stored at -20°C, and solutions in solvent at -80°C.

Avoid repeated freeze-thaw cycles.
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2. Preparation of Stock Solution:

All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood.

To prepare a 10 mM stock solution, dissolve 1.0 mg of (Rac)-Z-FA-FMK in 263 µl of high-

purity DMSO (>99.9%).

Sonication may be required to fully dissolve the compound.

Store the stock solution in small aliquots at -20°C to avoid multiple freeze-thaw cycles. The

stock solution is stable for 6-8 months at -20°C.

3. Use in Experiments:

When using in cell-based assays, do not exceed a final DMSO concentration of 0.2% to

avoid cellular toxicity.

The final working concentration for experiments can range from 50 nM to 100 µM and should

be optimized for the specific experimental system.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Disposal Plan
Proper disposal of (Rac)-Z-FA-FMK and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Stream Disposal Procedure

Unused Solid (Rac)-Z-FA-FMK
Dispose of as hazardous chemical waste in a

designated, labeled container.

Solutions of (Rac)-Z-FA-FMK
Collect in a designated, labeled hazardous

waste container for organic solvents.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated PPE (e.g., gloves)
Remove and dispose of in a designated solid

hazardous waste container.

All waste must be disposed of through an approved waste disposal plant. Avoid release to the

environment.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of (Rac)-Z-FA-FMK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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